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Compound of Interest

Compound Name: IRS-1 Peptide, FAM labeled

Cat. No.: B12390626 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Insulin Receptor Substrate 1 (IRS-1) is a key scaffolding protein in the insulin and insulin-like

growth factor (IGF-1) signaling pathways. It plays a crucial role in regulating glucose

homeostasis and cell growth. Fluorescently labeling peptides derived from IRS-1, such as with

5-Carboxyfluorescein (FAM), provides a powerful tool for studying protein-protein interactions,

enzyme kinetics, and the cellular uptake of these peptides. This document provides a detailed

protocol for the covalent labeling of a specific IRS-1 peptide with FAM-NHS ester, including

methods for purification and characterization of the final conjugate.

Quantitative Data Summary
The following table summarizes key quantitative parameters associated with the FAM dye and

the specific IRS-1 peptide targeted in this protocol.
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Parameter Value Reference

IRS-1 Peptide Sequence
K-K-S-R-G-D-Y-M-T-M-Q-I-G-

NH2
Commercial Supplier

IRS-1 Peptide Molecular

Weight
~1872.08 g/mol Calculated

FAM Dye (5-

Carboxyfluorescein)

Excitation Maximum (λex) ~494 nm [1][2]

Emission Maximum (λem) ~518 nm [1][2]

Extinction Coefficient at λmax ~75,000-83,000 cm⁻¹M⁻¹ [1][3]

Labeling Reaction

Recommended Molar Excess

of FAM-NHS Ester
5-15 fold over peptide General Protocol

Typical Labeling Efficiency >90% (peptide dependent) General Protocol

Expected Dye-to-Peptide Ratio 1:1 to 2:1 (for this peptide) Theoretical

Note: The specific labeling efficiency and dye-to-peptide ratio for the IRS-1 peptide should be

determined empirically.

Experimental Protocols
Materials and Reagents

IRS-1 Peptide (Sequence: KKSRGDYMTMQIG-NH2)

5-FAM, succinimidyl ester (5-Carboxyfluorescein, NHS ester)

Anhydrous Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)

0.1 M Sodium bicarbonate buffer (pH 8.3-8.5)

Trifluoroacetic acid (TFA)
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Acetonitrile (ACN), HPLC grade

Ultrapure water

Reverse-phase HPLC column (e.g., C18)

Mass spectrometer (e.g., ESI-MS or MALDI-TOF)

Spectrophotometer

Experimental Workflow
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Preparation

Labeling Reaction

Purification

Characterization

Dissolve IRS-1 Peptide
in Bicarbonate Buffer

Mix Peptide and Dye Solutions

Dissolve FAM-NHS Ester
in DMF/DMSO

Incubate at Room Temperature
(2-4 hours, protected from light)

Purify by Reverse-Phase HPLC

Collect Fluorescent Fractions

Lyophilize Pure Fractions

Mass Spectrometry (MS)
(Confirm MW)

Spectrophotometry
(Determine D/P Ratio)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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